(4-[3,5-Bis(Trifluoromethyl)Phenoxy]Phenyl)Methylamine
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Overview
Description
(4-[3,5-Bis(Trifluoromethyl)Phenoxy]Phenyl)Methylamine is a useful research compound. Its molecular formula is C15H11F6NO and its molecular weight is 335.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization in Polymer Chemistry
A novel fluorinated aromatic diamine, closely related to 4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine, was used to synthesize a series of fluorinated polyimides. These polymers demonstrated high glass transition temperatures, excellent thermal stability, and good solubility in organic solvents, highlighting their potential in advanced material applications (Zhu et al., 2007).
Application in Photocytotoxicity and Cellular Imaging
Iron(III) complexes using modified variants of this compound showed significant photocytotoxicity in cancer cells and potential for tumor targeting and cellular imaging. This research opens avenues for developing new cancer therapies and diagnostic tools (Basu et al., 2015).
Enhancing Properties of Polyimides
Research involving variants of the compound showed their ability to enhance the properties of polyimides. These polyimides exhibited high thermal stability and good mechanical properties, making them suitable for various industrial applications (Yin et al., 2005).
Improving Solubility and Properties of Polyamides
Studies involving this compound have led to the development of novel polyamides with improved solubility, thermal behavior, and water uptake properties. This research is crucial for the development of new materials with enhanced performance characteristics (Sabbaghian et al., 2015).
Photophysical Applications
The compound has been used in the synthesis of phthalocyanines with significant photophysical properties, useful in applications like photodynamic therapy for cancer treatment (Ahmetali et al., 2019).
Applications in Liquid Crystal Alignment
The related fluorinated copolyimides have been utilized for liquid-crystal alignment in advanced display technologies, demonstrating the compound's versatility in electronic applications (Liu et al., 2002).
Use in Memory Devices
The compound's derivatives have been used to create novel memory devices. These devices showed bistable electrical conductivity switching and nonvolatile memory characteristics, highlighting the compound's potential in electronic and optoelectronic applications (Tan et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
It is known that the -cf3 group can lower the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .
Biochemical Pathways
Compounds with similar structures have been involved in the synthesis of methylene-arylbutenones via carbonylative arylation of allenols and 4-aminoquinoline analogs via ullman / suzuki / negishi coupling .
Pharmacokinetics
The compound has a molecular weight of 33525 , which may influence its bioavailability.
Result of Action
It is known that the -cf3 group can improve drug potency toward reverse transcriptase enzyme inhibition .
Action Environment
The compound is recommended to be stored at 0-8°c , suggesting that temperature may play a role in its stability.
Biochemical Analysis
Biochemical Properties
[4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine plays a crucial role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions can vary, including enzyme inhibition or activation, binding to specific protein sites, and altering the conformation of biomolecules .
Cellular Effects
The effects of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate signaling pathways that are critical for cell growth and differentiation. Additionally, changes in gene expression induced by this compound can lead to alterations in cellular metabolism, impacting the overall cellular function .
Molecular Mechanism
The molecular mechanism of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It may bind to specific sites on enzymes or proteins, altering their activity and function. These interactions can lead to downstream effects on cellular processes and overall cellular health .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but may degrade over time, leading to changes in its biochemical activity. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential impacts on cellular function, including alterations in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing enzyme activity or promoting cell growth. At higher doses, it may cause toxic or adverse effects, including enzyme inhibition, cellular stress, and potential toxicity. Understanding the dosage effects is crucial for determining the therapeutic potential and safety of this compound .
Metabolic Pathways
[4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in metabolic processes, potentially influencing metabolic flux and metabolite levels. These interactions can lead to changes in the overall metabolic profile of cells, affecting energy production, biosynthesis, and other critical metabolic functions .
Transport and Distribution
The transport and distribution of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine within cells and tissues are essential for its biochemical activity. This compound may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes. Additionally, its localization and accumulation within certain cellular compartments can influence its activity and function .
Subcellular Localization
The subcellular localization of [4-[3,5-Bis(trifluoromethyl)phenoxy]phenyl]methanamine is a critical factor in its biochemical activity. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. Its localization can affect its interactions with biomolecules and its overall function within the cell .
Properties
IUPAC Name |
[4-[3,5-bis(trifluoromethyl)phenoxy]phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F6NO/c16-14(17,18)10-5-11(15(19,20)21)7-13(6-10)23-12-3-1-9(8-22)2-4-12/h1-7H,8,22H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEMJNIFCYZYXCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)OC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F6NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30405600 |
Source
|
Record name | [4-[3,5-bis(trifluoromethyl)phenoxy]phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
771572-16-8 |
Source
|
Record name | [4-[3,5-bis(trifluoromethyl)phenoxy]phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.